Cas no 203340-07-2 (1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-)
203340-07-2 structure
Product Name:1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
CAS No:203340-07-2
MF:C7H4ClN5O2
MW:225.591958999634
CID:1396729
Update Time:2024-08-15
1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
- 2H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
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- Inchi: 1S/C7H4ClN5O2/c8-5-2-1-4(3-6(5)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
- InChI Key: DFOJWEZPWFILMC-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(Cl)C([N+]([O-])=O)=C2)N=NN1
Computed Properties
- Exact Mass: 225.00552
Experimental Properties
- Density: 1.652±0.06 g/cm3(Predicted)
- Boiling Point: 443.3±55.0 °C(Predicted)
- PSA: 97.6
- pka: 3.13±0.10(Predicted)
1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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